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Compound of Interest

Compound Name:
Methyl 3-

hydroxycyclobutanecarboxylate

CAS No.: 4934-99-0

Cat. No.: B3415943

Get Quote

Executive Summary
Methyl 3-hydroxycyclobutanecarboxylate (M3HC) acts as a critical building block for

rigidified analogs in medicinal chemistry. While chemically stable at ambient conditions, the

molecule possesses significant latent potential energy due to cyclobutane ring strain (~26.3

kcal/mol).

Critical Stability Finding: M3HC is thermally stable up to approximately 100°C but exhibits

onset of decomposition at higher temperatures, driven by [2+2] cycloreversion and dehydration

pathways. Purification must be conducted via high-vacuum distillation to maintain process

integrity.

Physicochemical Baseline
Understanding the thermal behavior requires a baseline of the molecule's inherent physical

properties.
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Property Value Note

CAS Number
63485-50-7 (cis) / 63485-51-8

(trans)

Stereochemistry affects crystal

packing but liquid phase

stability is similar.

Molecular Weight 130.14 g/mol
Low MW facilitates volatility but

requires vacuum for distillation.

Boiling Point ~190°C (760 mmHg)

Theoretical only.

Decomposition likely precedes

boiling at atm pressure.

Flash Point 76°C
Combustible.[1] Requires

grounding during transfer.

Density 1.232 g/mL

Denser than water; distinct

phase separation in aqueous

workups.

Storage 2–8°C

Refrigeration prevents slow

oligomerization/transesterificati

on.

Thermal Decomposition Analysis
The thermal instability of M3HC is not random; it is dictated by the release of ring strain and the

reactivity of the

-hydroxy ester motif.

Primary Decomposition Mechanism: [2+2]
Cycloreversion
At elevated temperatures (>140°C), the cyclobutane ring undergoes a concerted [2+2]

cycloreversion (retro-cycloaddition). This is the dominant failure mode during atmospheric

distillation.

Mechanism: The bond between C2-C3 and C4-C1 cleaves, driven by the release of ~26

kcal/mol of ring strain.
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Products: The ring splits into Methyl Acrylate and Vinyl Alcohol (which immediately

tautomerizes to Acetaldehyde).

Secondary Mechanism: Dehydration
The secondary hydroxyl group at position 3 is prone to elimination.

Mechanism: Acid-catalyzed or thermal elimination of water.

Barrier: Formation of a cyclobutene ring introduces immense angle strain, making this

pathway less favorable than ring opening unless acidic impurities are present.

Visualization of Decomposition Pathways
The following diagram illustrates the competing thermal degradation pathways.
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Figure 1: Thermal decomposition pathways.[2][3] The solid line represents the primary thermal

risk (ring opening), while the dashed line represents acid-catalyzed dehydration.

Experimental Protocols for Stability Assessment
As a researcher, you must validate the stability of your specific lot, as trace acid impurities from

synthesis (e.g., epichlorohydrin route) can catalyze decomposition.

Differential Scanning Calorimetry (DSC) Protocol
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Objective: Determine the Onset Temperature (

) of decomposition.[4]

Sample Prep: Weigh 2–5 mg of M3HC into a high-pressure gold-plated crucible (to contain

volatile decomposition products).

Reference: Empty gold-plated crucible.

Atmosphere: Nitrogen purge (50 mL/min).

Ramp: Heat from 25°C to 300°C at 5°C/min.

Analysis:

Look for an endotherm ~190°C (Boiling) only if the pan leaks.

Critical Signal: Look for an exotherm starting >140°C. This indicates ring strain

release/decomposition.

Pass Criteria: No significant exotherms below 100°C.

Safe Purification: Vacuum Distillation Workflow
Objective: Purify M3HC without triggering thermal ring opening.

The Golden Rule: Never heat M3HC above 110°C during purification.
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Step Action Technical Rationale

1. Setup
Use a short-path distillation

head with a Vigreux column.

Minimizes residence time of

the hot vapor.

2. Vacuum
Apply high vacuum (< 5 mmHg

is mandatory).

Reduces boiling point from

~190°C to < 80°C.

3. Stirring
Use a vigorous magnetic stir

bar or capillary bubbler.

Prevents superheating and

"bumping" which causes

localized hotspots.

4. Heating
Use an oil bath set to max

100°C.

Provides a thermal safety

buffer against decomposition.

5. Collection Cool the receiving flask to 0°C.
Prevents re-evaporation of the

product into the vacuum line.

Handling and Storage Directives
Storage

Temperature: Store at 2°C to 8°C.

Atmosphere: Blanket with Argon or Nitrogen. Oxygen can form peroxides at the secondary

alcohol position or cleave the strained ring over long durations.

Container: Amber glass to prevent UV-initiated radical ring opening.

Safety (HSE)
GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

PPE: Nitrile gloves and safety glasses are sufficient.

Spill Cleanup: Absorb with vermiculite. Do not use acidic absorbents (like certain clays) as

they may generate heat via acid-catalyzed rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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